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Compound of Interest

Compound Name: 14(Z)-Tricosenyl acetate

Cat. No.: B15551768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of 14(Z)-Tricosenyl acetate, a long-chain ester commonly used in biochemical

research, particularly in the study of insect pheromones. Adherence to these procedures is

critical for ensuring laboratory safety and maintaining experimental integrity.

I. Personal Protective Equipment (PPE) and Safety
Precautions
While a specific Safety Data Sheet (SDS) for 14(Z)-Tricosenyl acetate is not readily available,

data from structurally similar long-chain alkyl acetates and insect pheromones indicate that the

following PPE and safety measures are essential to minimize exposure and ensure a safe

working environment.

Recommended Personal Protective Equipment:

Hand Protection: Wear nitrile gloves. Gloves must be inspected prior to use and disposed of

properly after handling the chemical.

Eye/Face Protection: Use chemical safety goggles or a face shield to protect against

potential splashes.
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Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in

case of a spill, consider a chemical-resistant apron and boots.

Respiratory Protection: Not typically required for small volumes in a well-ventilated area. If

aerosols may be generated, use a NIOSH-approved respirator.

General Safety and Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of vapors or mists.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Keep away from heat, sparks, and open flames, as similar compounds can be flammable.

II. Quantitative Data Summary
The following table summarizes key quantitative data for 14(Z)-Tricosenyl acetate and a

structurally similar compound, providing a reference for its physical and chemical properties.
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Property
Value (14(Z)-
Tricosenyl acetate)

Value (Similar
Compound:
10E,12E,14Z-
Hexadecatrienyl
acetate)

Source

Molecular Formula C25H48O2 C18H30O2 [1]

Molecular Weight 380.65 g/mol 278.4 g/mol [1]

Physical State Neat (Liquid) Not specified MyBioSource

Purity >99% Not specified MyBioSource

Calculated XLogP3 Not Available 6.2 [2]

Hydrogen Bond

Donors
0 0 PubChem

Hydrogen Bond

Acceptors
2 2 PubChem

III. Experimental Protocol: Preparation of a Standard
Solution for Bioassay
This protocol details the steps for preparing a standard solution of 14(Z)-Tricosenyl acetate for

use in a typical insect bioassay, such as in a Y-tube olfactometer.

Materials:

14(Z)-Tricosenyl acetate

High-purity solvent (e.g., hexane, ethanol)

Volumetric flasks (various sizes)

Micropipettes and sterile tips

Vortex mixer
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Filter paper or other substrate for application

Procedure:

Stock Solution Preparation (e.g., 1 mg/mL): a. Accurately weigh 10 mg of 14(Z)-Tricosenyl
acetate using an analytical balance. b. Transfer the weighed compound into a 10 mL

volumetric flask. c. Add a small amount of the chosen solvent to dissolve the compound

completely. d. Bring the flask to the 10 mL mark with the solvent. e. Cap the flask and mix

thoroughly using a vortex mixer until the solution is homogeneous.

Serial Dilutions: a. Prepare a series of dilutions from the stock solution to achieve the desired

experimental concentrations (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL). b. For a 100 µg/mL

solution, transfer 1 mL of the stock solution into a 10 mL volumetric flask and dilute with the

solvent to the mark. Mix well. c. Repeat this process for subsequent dilutions.

Application for Bioassay: a. Apply a precise volume (e.g., 10 µL) of the desired pheromone

solution onto a piece of filter paper. b. Allow the solvent to evaporate completely in a fume

hood before placing the filter paper in the olfactometer arm.[3] c. For the control arm, apply

an equal volume of the pure solvent to a separate piece of filter paper.

IV. Operational and Disposal Plans
A systematic approach to the handling and disposal of 14(Z)-Tricosenyl acetate is crucial for

laboratory safety and environmental protection.

Handling and Storage Workflow:
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Workflow for Handling 14(Z)-Tricosenyl Acetate

Preparation

Storage Handling & Experimentation

Waste Management & Disposal

Receipt of Chemical

Inspect Container for Damage

Log into Chemical Inventory

Store in a Cool, Dry, Well-Ventilated Area Don Personal Protective Equipment (PPE)

For Unused Pheromones:
Store in Freezer Work in a Fume Hood

Prepare Solutions as per Protocol

Conduct Experiment

Segregate Waste:
- Contaminated PPE

- Used Glassware
- Unused Chemical

Terminate Insects (if applicable) by Freezing

Small Spills:
Absorb with Paper Towel, Evaporate in Fume Hood

Spills

Large Spills/Unused Chemical:
Absorb with Vermiculite

Spills/Bulk

Dispose of as Hazardous Chemical Waste

Dispose of Terminated Insects in Biohazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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